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Compound of Interest

Compound Name: Indium(i)iodide

Cat. No.: B13145209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of Indium(I) iodide

(InI), a compound of interest in various scientific and technological fields, including as a

semiconductor material. This document outlines its crystallographic parameters, the

experimental methods for its synthesis and structural determination, and visual representations

of its structural characteristics.

Crystallographic Data of Indium(I) Iodide
Indium(I) iodide primarily crystallizes in an orthorhombic system. The detailed crystallographic

data are summarized in the table below for easy reference and comparison.
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Parameter Value

Crystal System Orthorhombic[1][2]

Space Group Cmcm (No. 63)[1]

Lattice Parameters

a 4.75 Å (475 pm)[1][3]

b 12.76 Å (1276 pm)[1][3]

c 4.91 Å (491 pm)[1][3]

α, β, γ 90°

Calculated Density 5.39 g/cm³[3]

Measured Density 5.32 g/cm³[1]

Note: Some sources may report a monoclinic phase (space group P21/m) for Indium(I) iodide,

suggesting the existence of different polymorphs or phases under specific conditions[4].

Experimental Protocols
The determination of the crystal structure of Indium(I) iodide involves two key experimental

stages: synthesis of the crystalline material and its characterization using diffraction

techniques.

Synthesis of Indium(I) Iodide Crystals
Several methods have been employed for the synthesis of InI crystals, including:

Direct Reaction of Elements: This common method involves reacting indium metal with a

slight excess of iodine in an evacuated sealed tube. The mixture is heated to a temperature

of approximately 300 °C. The resulting Indium(I) iodide vapor then condenses on a cooler

surface within the tube, forming brownish-red plate-like crystals[3].

Reaction with Indium(III) Iodide: Indium(I) iodide can also be prepared by the reaction of

indium metal with indium(III) iodide (InI₃) in a vacuum at temperatures ranging from 300 °C

to 400 °C[1].
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Reaction with Mercury(II) Iodide: Another synthetic route involves the reaction of indium

metal with mercury(II) iodide (HgI₂) at 350 °C[1].

Single Crystal Growth: For obtaining high-quality single crystals suitable for detailed

structural analysis and for semiconductor applications, techniques such as the Bridgman-

Stockbarger method and vapor transport techniques have been utilized[4][5].

Crystal Structure Determination
The crystal structure of the synthesized Indium(I) iodide is determined using X-ray diffraction

(XRD) techniques. The process typically involves:

Data Collection: Weissenberg and powder diffraction photographs are taken using

characteristic X-ray radiation, such as Copper Kα (Cu Kα) and Chromium Kα (Cr Kα)[3].

Unit Cell and Space Group Determination: The diffraction patterns are analyzed to determine

the dimensions of the unit cell and to identify the systematic absences of reflections. These

absences are characteristic of the crystal's space group. For InI, the absences correspond to

the space group Cmcm[3].

Structure Refinement: The atomic positions within the unit cell are refined by comparing the

observed intensities of the diffraction spots with calculated intensities based on a structural

model. This refinement process leads to the precise determination of the atomic coordinates.

Structural Visualization
The following diagrams illustrate the crystallographic system and the logical workflow for the

determination of the Indium(I) iodide crystal structure.
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Indium(I) Iodide Crystal System

Lattice Parameters

Orthorhombic Cmcm (No. 63)belongs to

a = 4.75 Å

b = 12.76 Å

c = 4.91 Å

α = β = γ = 90°

Click to download full resolution via product page

Caption: Crystallographic system of Indium(I) iodide.
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Caption: Experimental workflow for InI structure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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